Paliperidone-d4 (Major)
Paliperidone-d4 (Major)
Brand Name:
Vulcanchem
CAS No.:
1020719-55-4
VCID:
VC0047709
InChI:
InChI=1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3/i8D2,12D2
SMILES:
CC1=C(C(=O)N2CCCC(C2=N1)O)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F
Molecular Formula:
C₂₃H₂₃D₄FN₄O₃
Molecular Weight:
430.5 g/mol
Paliperidone-d4 (Major)
CAS No.: 1020719-55-4
Reference Standards
VCID: VC0047709
Molecular Formula: C₂₃H₂₃D₄FN₄O₃
Molecular Weight: 430.5 g/mol
| CAS No. | 1020719-55-4 |
|---|---|
| Product Name | Paliperidone-d4 (Major) |
| Molecular Formula | C₂₃H₂₃D₄FN₄O₃ |
| Molecular Weight | 430.5 g/mol |
| IUPAC Name | 9-hydroxy-2-methyl-3-[1,1,2,2-tetradeuterio-2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one |
| Standard InChI | InChI=1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3/i8D2,12D2 |
| Standard InChIKey | PMXMIIMHBWHSKN-FJVJJXCISA-N |
| Isomeric SMILES | [2H]C([2H])(C1=C(N=C2C(CCCN2C1=O)O)C)C([2H])([2H])N3CCC(CC3)C4=NOC5=C4C=CC(=C5)F |
| SMILES | CC1=C(C(=O)N2CCCC(C2=N1)O)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F |
| Canonical SMILES | CC1=C(C(=O)N2CCCC(C2=N1)O)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F |
| Synonyms | 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl-d4]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-_x000B_4H-pyrido[1,2-a]pyrimidin-4-one; 9-Hydroxyrisperidone-d4; R 76477-d4; RO 76477-d4; Risperidone Imp. C (EP)-d4 |
| PubChem Compound | 25226608 |
| Last Modified | Nov 11 2021 |
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